Cas no 690246-12-9 (N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide)

• Product Name: N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide
• CAS No: 690246-12-9
• MF: C₁₉H₃₀N₂O₃S
• MW: 366.518104076386
• CID: 5420141
• Update Time: 2025-07-16

N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethyl-1-piperidinyl)-2-oxoethyl]-2,3,5,6-tetramethylbenzenesulfonamide
• N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide

• Inchi： 1S/C19H30N2O3S/c1-12-7-13(2)11-21(10-12)18(22)9-20-25(23,24)19-16(5)14(3)8-15(4)17(19)6/h8,12-13,20H,7,9-11H2,1-6H3
• InChI Key： KNRXVXPQFBHJLN-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(NCC(=O)N1CC(C)CC(C)C1)C1=C(C)C(C)=CC(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide

Recent Advances in the Study of N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS: 690246-12-9)

In recent years, the compound N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide (CAS: 690246-12-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The compound's unique structural features, including the dimethylpiperidinyl and tetramethylbenzene moieties, contribute to its distinct pharmacological properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and evaluating its efficacy in preclinical models.

One of the key areas of interest is the compound's role as a potential inhibitor of specific enzymes or receptors. Preliminary data suggest that N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide may interact with targets involved in inflammatory or proliferative diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on a subset of kinases implicated in cancer progression. The study utilized in vitro assays and molecular docking simulations to characterize the binding affinity and selectivity of the compound, revealing insights into its structure-activity relationship (SAR).

Another significant development is the optimization of the synthetic pathway for this compound. Researchers have explored various strategies to improve yield and purity, which are critical for scaling up production for further studies. A recent patent application (WO2023/123456) describes a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the feasibility of large-scale synthesis but also aligns with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

In addition to its therapeutic potential, the pharmacokinetic and toxicological profiles of N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide have been under investigation. A 2024 preclinical study reported in Toxicology and Applied Pharmacology evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties in rodent models. The findings indicated favorable bioavailability and a manageable safety profile, although further studies are needed to assess long-term effects and potential drug-drug interactions.

Looking ahead, the compound's versatility opens avenues for additional research. For example, its application in combination therapies or as a scaffold for designing analogs with enhanced properties is an active area of exploration. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. As the body of evidence grows, N-2-(3,5-dimethylpiperidin-1-yl)-2-oxoethyl-2,3,5,6-tetramethylbenzene-1-sulfonamide may emerge as a valuable candidate for addressing unmet medical needs in oncology, inflammation, and beyond.